4-tert-butyl-N-[3-(3-methylimidazo[1,2-a]pyrimidin-2-yl)phenyl]benzamide

• IUPAC Name: 4-tert-butyl-N-[3-(3-methylimidazo[1,2-a]pyrimidin-2-yl)phenyl]benzamide
• InChI: InChI=1S/C24H24N4O/c1-16-21(27-23-25-13-6-14-28(16)23)18-7-5-8-20(15-18)26-22(29)17-9-11-19(12-10-17)24(2,3)4/h5-15H,1-4H3,(H,26,29)
• InChI Key: FBQOGSBHGCSHRI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C2N1C=CC=N2)C3=CC(=CC=C3)NC(=O)C4=CC=C(C=C4)C(C)(C)C
• Molecular Formula: C24H24N4O
• Molecular Weight: 384.5 g/mol

Description

4-tert-butyl-N-[3-(3-methylimidazo[1,2-a]pyrimidin-2-yl)phenyl]benzamide is a chemical compound with the molecular formula C24H24N4O and a molecular weight of 384.483. It is intended for research use only and is not for human or veterinary use.

Scientific Research Applications

Polyimides with Electrochromic Properties

Hui-min Wang and S. Hsiao (2014) studied bis(triarylamine)-based polyimides, showing high thermal stability and ambipolar electrochromic properties. These materials, synthesized using diamine monomers including N,N-bis(4-aminophenyl)-N′,N′-bis(4-tert-butylphenyl)-1,4-phenylenediamine, exhibited high contrast ratios and potential applications in flexible electrochromic devices (Wang & Hsiao, 2014).

Benzimidazole Derivatives as Renin Inhibitors

Tokuhara et al. (2018) developed benzimidazole derivatives, including 2-tert-butyl-4-[(3-methoxypropyl)amino]-N-(2-methylpropyl)-N-[(3S,5R)-5-(morpholin-4-ylcarbonyl)piperidin-3-yl]pyrimidine-5-carboxamide, as potent and orally bioavailable renin inhibitors. This research is crucial for developing new therapeutic agents for hypertension and cardiovascular diseases (Tokuhara et al., 2018).

Histamine H4 Receptor Ligands

Altenbach et al. (2008) synthesized a series of 2-aminopyrimidines as ligands for the histamine H4 receptor. This study focused on optimizing the potency of these compounds, which showed promise as anti-inflammatory agents and in pain management (Altenbach et al., 2008).

HDAC Inhibitors for Cancer Therapy

Zhou et al. (2008) described the development of N-(2-aminophenyl)-4-[(4-pyridin-3-ylpyrimidin-2-ylamino)methyl]benzamide (MGCD0103), a small molecule histone deacetylase (HDAC) inhibitor. This compound, which shows selectivity for HDACs 1-3 and 11, has entered clinical trials for its potential in cancer therapy (Zhou et al., 2008).

Ortho-Linked Polyamides with High Glass Transition Temperatures

Hsiao et al. (2000) synthesized polyamides with high glass transition temperatures and thermal stability, using monomers like 4-tert-butylcatechol. These materials have potential applications in high-performance polymers (Hsiao, Yang & Chen, 2000).

Tetraphenylethene-Based Benzimidazoles for Electroluminescence

Tengfei Zhang et al. (2018) synthesized tetraphenylethene-based benzimidazoles with aggregation-induced emission and mechanochromism properties, demonstrating potential for use in electroluminescent devices (Zhang et al., 2018).

Novel Polyimides with Low Dielectric Constants

Chern and Tsai (2008) reported on polyimides with low dielectric constants and high organosolubility, synthesized from diamines like 1,4-bis(4-aminophenoxy)-2,6-di-tert-butylbenzene. These materials are significant for electronics applications (Chern & Tsai, 2008).

H+/K+-ATPase Inhibitors for Gastric Acid Secretion

Ife et al. (1989) studied benzimidazole sulfoxides as inhibitors of H+/K+-ATPase, a key enzyme in gastric acid secretion. This research contributes to the development of drugs for gastrointestinal disorders (Ife et al., 1989).

Nucleophilic Substitutions in Organic Synthesis

Jasch et al. (2012) explored tert-butyl phenylazocarboxylates for nucleophilic substitutions and radical reactions in organic synthesis, demonstrating the versatility of these compounds in synthesizing complex molecules (Jasch, Höfling & Heinrich, 2012).

Metallopharmaceutical Agents in Cancer and Microbial Therapy

Ray et al. (2007) reported on palladium, gold, and silver N-heterocyclic carbene complexes with anticancer and antimicrobial properties. These complexes represent a new class of metallopharmaceutical agents (Ray et al., 2007).

Nonaqueous Capillary Electrophoresis in Drug Analysis

Ye et al. (2012) developed a nonaqueous capillary electrophoretic method for separating imatinib mesylate and related substances, a significant contribution to the quality control of pharmaceuticals (Ye et al., 2012).

Mechanism of Action

Target of Action

The primary target of this compound is Phosphatidylinositol-3-kinases (PI3K) . PI3Ks are lipid kinases that catalyze the phosphorylation of the hydroxyl group at the 3 position of PIP2 (phosphatidylinositol 4,5-diphosphate) to generate PIP3 (phosphatidylinositol 3,4,5-triphosphate), leading to the phosphorylation of Akt, a serine/threonine kinase .

Mode of Action

The compound acts against the human PI3Kα active site . By inhibiting PI3K, it prevents the phosphorylation of Akt, thereby disrupting various cellular functions including cell proliferation, growth, and differentiation .

Biochemical Pathways

The compound affects the PI3K/Akt pathway . This pathway is crucial in regulating cell survival, growth, and proliferation. By inhibiting PI3K, the compound disrupts this pathway, potentially leading to decreased cell proliferation and growth .

Result of Action

The compound has demonstrated in vitro cytotoxic activity against two cancer cell lines . It exhibits potent inhibitory activity against MCF-7 and Hela cell lines with IC50 values of 2.55 and 3.89 µM respectively .